Cas no 33033-07-7 (Methyl 5,5,5-trifluoro-4-methyl-4-nitropentanoate)

• Product Name: Methyl 5,5,5-trifluoro-4-methyl-4-nitropentanoate
• CAS No: 33033-07-7
• MF: C₇H₁₀F₃NO₄
• MW: 229.153812885284
• MDL: MFCD31008991
• CID: 2822369
• Update Time: 2025-06-08

Methyl 5,5,5-trifluoro-4-methyl-4-nitropentanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5,5,5-trifluoro-4-methyl-4-nitropentanoate

• MDL： MFCD31008991
• Inchi： 1S/C7H10F3NO4/c1-6(11(13)14,7(8,9)10)4-3-5(12)15-2/h3-4H2,1-2H3
• InChI Key： OYQDQZIIJBNBLH-UHFFFAOYSA-N
• SMILES： FC(C(C)(CCC(=O)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 260
• XLogP3: 1.5
• Topological Polar Surface Area: 72.1

Additional information on Methyl 5,5,5-trifluoro-4-methyl-4-nitropentanoate

Comprehensive Overview of Methyl 5,5,5-trifluoro-4-methyl-4-nitropentanoate (CAS No. 33033-07-7)

Methyl 5,5,5-trifluoro-4-methyl-4-nitropentanoate (CAS No. 33033-07-7) is a fluorinated organic compound with significant applications in pharmaceuticals, agrochemicals, and specialty materials. Its unique structure, featuring a trifluoromethyl group and a nitro moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and material science, aligning with current trends in sustainable and efficient chemical synthesis.

The compound's CAS number 33033-07-7 is a critical identifier for regulatory and commercial purposes. Its systematic name, Methyl 5,5,5-trifluoro-4-methyl-4-nitropentanoate, highlights its ester functionality and fluorinated backbone, which are key to its reactivity and stability. In recent years, the demand for fluorinated compounds has surged, driven by their enhanced bioavailability and metabolic stability in pharmaceuticals. This aligns with the growing focus on green chemistry and precision synthesis, where efficiency and environmental impact are prioritized.

One of the most searched questions related to Methyl 5,5,5-trifluoro-4-methyl-4-nitropentanoate is its role in medicinal chemistry. Fluorinated compounds are known to improve drug potency and pharmacokinetics, making this ester a candidate for novel therapeutic agents. Additionally, its nitro group offers versatility in further functionalization, a topic frequently explored in academic and industrial research. Users often search for "fluorinated ester applications" or "synthesis of nitro-containing compounds," reflecting the compound's relevance in cutting-edge science.

From a technical perspective, CAS 33033-07-7 is characterized by its high purity and stability under standard conditions. Its molecular formula, C₇H₁₀F₃NO₄, underscores its compact yet highly functionalized structure. The compound's ester linkage is particularly noteworthy, as it facilitates hydrolysis or transesterification reactions, enabling diverse downstream applications. This property is often highlighted in forums discussing chemical intermediates and custom synthesis.

In the context of agrochemicals, Methyl 5,5,5-trifluoro-4-methyl-4-nitropentanoate has been investigated for its potential as a building block for herbicides and insecticides. The trifluoromethyl group is a common feature in modern agrochemicals due to its ability to enhance biological activity. Searches like "fluorinated agrochemical intermediates" or "nitro esters in crop protection" demonstrate the compound's intersection with sustainable agriculture trends.

Another area of interest is the compound's use in material science. Fluorinated polymers and coatings often rely on intermediates like CAS 33033-07-7 to achieve desired properties such as water repellency and chemical resistance. This aligns with the rising demand for high-performance materials in electronics, automotive, and aerospace industries. Queries such as "fluorinated esters in polymer synthesis" or "nitro compounds for advanced materials" reflect this niche application.

In summary, Methyl 5,5,5-trifluoro-4-methyl-4-nitropentanoate (CAS No. 33033-07-7) is a multifaceted compound with broad utility across industries. Its fluorinated and nitro-functionalized structure makes it a standout choice for researchers and manufacturers alike. As the scientific community continues to explore sustainable and efficient chemical solutions, this compound is poised to remain a topic of significant interest and innovation.